[1,1-Bis(hydroxymethyl)-3-(4-octylphenyl)propyl]carbamic acid Phenylmethyl Ester
[1,1-Bis(hydroxymethyl)-3-(4-octylphenyl)propyl]carbamic acid Phenylmethyl Ester
Brand Name:
Vulcanchem
CAS No.:
402616-41-5
VCID:
VC0023670
InChI:
InChI=1S/C27H39NO4/c1-2-3-4-5-6-8-11-23-14-16-24(17-15-23)18-19-27(21-29,22-30)28-26(31)32-20-25-12-9-7-10-13-25/h7,9-10,12-17,29-30H,2-6,8,11,18-22H2,1H3,(H,28,31)
SMILES:
CCCCCCCCC1=CC=C(C=C1)CCC(CO)(CO)NC(=O)OCC2=CC=CC=C2
Molecular Formula:
C27H39NO4
Molecular Weight:
441.6 g/mol
[1,1-Bis(hydroxymethyl)-3-(4-octylphenyl)propyl]carbamic acid Phenylmethyl Ester
CAS No.: 402616-41-5
Reference Standards
VCID: VC0023670
Molecular Formula: C27H39NO4
Molecular Weight: 441.6 g/mol
![[1,1-Bis(hydroxymethyl)-3-(4-octylphenyl)propyl]carbamic acid Phenylmethyl Ester - 402616-41-5](/images/no_structure.jpg)
| CAS No. | 402616-41-5 |
|---|---|
| Product Name | [1,1-Bis(hydroxymethyl)-3-(4-octylphenyl)propyl]carbamic acid Phenylmethyl Ester |
| Molecular Formula | C27H39NO4 |
| Molecular Weight | 441.6 g/mol |
| IUPAC Name | benzyl N-[1-hydroxy-2-(hydroxymethyl)-4-(4-octylphenyl)butan-2-yl]carbamate |
| Standard InChI | InChI=1S/C27H39NO4/c1-2-3-4-5-6-8-11-23-14-16-24(17-15-23)18-19-27(21-29,22-30)28-26(31)32-20-25-12-9-7-10-13-25/h7,9-10,12-17,29-30H,2-6,8,11,18-22H2,1H3,(H,28,31) |
| Standard InChIKey | WHZSMGMWROULJR-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1=CC=C(C=C1)CCC(CO)(CO)NC(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | CCCCCCCCC1=CC=C(C=C1)CCC(CO)(CO)NC(=O)OCC2=CC=CC=C2 |
| Synonyms | 2-(Benzyloxycarbonyl)amino-2-[2-(4-octylphenyl)-ethyl]propane-1,3-diol; |
| PubChem Compound | 11305279 |
| Last Modified | Nov 11 2021 |
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